Cas no 1186111-99-8 (2-chloro-6-(propan-2-yloxy)pyridin-4-amine)

• Product Name: 2-chloro-6-(propan-2-yloxy)pyridin-4-amine
• CAS No: 1186111-99-8
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 1034232
• PubChem ID: 71302511
• Update Time: 2025-11-02

2-chloro-6-(propan-2-yloxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-isopropoxypyridin-4-amine
• 2-chloro-6-propan-2-yloxypyridin-4-amine
• 2-chloro-6-(propan-2-yloxy)pyridin-4-amine
• SB54762
• J-508899
• DTXSID10744665
• 1186111-99-8
• EN300-1296106
• APVFZEIHRHIKLE-UHFFFAOYSA-N
• SCHEMBL1505739
• 2-Chloro-6-[(propan-2-yl)oxy]pyridin-4-amine

• Inchi： 1S/C8H11ClN2O/c1-5(2)12-8-4-6(10)3-7(9)11-8/h3-5H,1-2H3,(H2,10,11)
• InChI Key： APVFZEIHRHIKLE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=N1)OC(C)C)N

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-chloro-6-(propan-2-yloxy)pyridin-4-amine

Comprehensive Guide to 2-Chloro-6-(propan-2-yloxy)pyridin-4-amine (CAS No. 1186111-99-8): Properties, Applications, and Market Insights

2-Chloro-6-(propan-2-yloxy)pyridin-4-amine (CAS No. 1186111-99-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-isopropoxy-amine substitution pattern, has garnered attention for its versatile reactivity and potential applications in drug discovery. With the increasing demand for heterocyclic building blocks in medicinal chemistry, understanding this compound's properties and applications becomes crucial for researchers and industry professionals.

The molecular structure of 2-chloro-6-(propan-2-yloxy)pyridin-4-amine features a pyridine core substituted at the 2-position with a chlorine atom, at the 6-position with an isopropoxy group, and at the 4-position with an amine functionality. This specific arrangement contributes to its electronic properties and makes it particularly valuable as an intermediate in organic synthesis. Recent studies highlight its potential in creating bioactive molecules, especially in the development of kinase inhibitors and other therapeutic agents targeting various disease pathways.

In the pharmaceutical sector, CAS 1186111-99-8 has shown promise as a key intermediate for synthesizing compounds with potential antibacterial and anti-inflammatory properties. The presence of both electron-withdrawing (chloro) and electron-donating (isopropoxy and amino) groups on the pyridine ring creates interesting electronic effects that can be exploited in drug design. Researchers are particularly interested in how these substituents influence the compound's hydrogen bonding capacity and lipophilicity, crucial factors in drug bioavailability.

The agrochemical industry has also shown interest in derivatives of 2-chloro-6-(propan-2-yloxy)pyridin-4-amine for developing new crop protection agents. The compound's structural features make it suitable for creating molecules that can interact with specific biological targets in pests while maintaining favorable environmental profiles. Recent trends in green chemistry have driven research into more sustainable synthetic routes for this and similar pyridine-based compounds.

From a synthetic chemistry perspective, 1186111-99-8 offers multiple reactive sites for further functionalization. The chlorine atom at the 2-position can undergo various nucleophilic substitution reactions, while the amino group at the 4-position is amenable to acylation or alkylation reactions. The isopropoxy group provides additional opportunities for modification through ether cleavage or other transformations. This versatility makes the compound valuable for combinatorial chemistry approaches in drug discovery.

Market analysis indicates growing demand for 2-chloro-6-(propan-2-yloxy)pyridin-4-amine as pharmaceutical companies expand their research into targeted therapies. The compound's price and availability have become important considerations for research laboratories and production facilities. Recent advancements in catalytic processes have improved the synthesis efficiency of this and related pyridine derivatives, potentially reducing production costs and environmental impact.

Quality control aspects of CAS 1186111-99-8 are critical for its applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. The compound's stability under various conditions (pH, temperature, light exposure) is an active area of investigation, particularly for pharmaceutical applications where drug stability is paramount.

Environmental and safety considerations for 2-chloro-6-(propan-2-yloxy)pyridin-4-amine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling this compound. Storage typically requires protection from moisture and should be in well-sealed containers under appropriate conditions to maintain stability.

Future research directions for 1186111-99-8 include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. The compound's ability to coordinate with various metal ions through its nitrogen atoms opens possibilities in materials science and catalysis. Additionally, its derivatives may find applications in organic electronics and other advanced material applications.

For researchers sourcing 2-chloro-6-(propan-2-yloxy)pyridin-4-amine, it's important to verify suppliers' certificates of analysis and consider batch-to-batch consistency. The compound is typically available in research quantities from specialty chemical suppliers, with custom synthesis options for larger quantities. Current market trends suggest increasing interest in this compound as its potential applications continue to expand across multiple scientific disciplines.